

Technical Guide: Murideoxycholate (MDCA) Synthesis by CYP2C70

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Murideoxycholate*

Cat. No.: *B1259440*

[Get Quote](#)

Executive Summary

This technical guide details the enzymatic synthesis of **Murideoxycholate** (MDCA), a 6

-hydroxylated secondary bile acid, mediated by the murine cytochrome P450 isoform CYP2C70.^[1] While CYP2C70 is widely recognized for converting Chenodeoxycholic acid (CDCA) to

-Muricholic acid (

-MCA), this guide specifically isolates its activity on Lithocholic acid (LCA) to produce MDCA. This pathway represents a critical detoxification mechanism in rodents, converting hydrophobic, cytotoxic bile acids into hydrophilic, cytoprotective species—a metabolic route notably absent in humans.

Target Audience: Drug Metabolism & Pharmacokinetics (DMPK) Scientists, Hepatology Researchers, and Toxicology Specialists.

Mechanistic Principles

The CYP2C70 Catalytic Function

CYP2C70 is a Class I oxidoreductase predominantly expressed in the murine liver.[2] It functions as a steroid 6

-hydroxylase, introducing a hydroxyl group at the C6 position of the steroid nucleus in the -orientation.

- Primary Reaction (Abundant): CDCA (3

,7

-dihydroxy)

-MCA (3

,6

,7

-trihydroxy).

- Specific Reaction of Interest: LCA (3

-monohydroxy)

MDCA (3

,6

-dihydroxy).

Structural Transformation

The synthesis of MDCA from LCA is a Phase I biotransformation designed to increase hydrophilicity. LCA is highly hydrophobic and cytotoxic (lithogenic). The addition of the 6


-OH group by CYP2C70 significantly lowers the critical micellar concentration (CMC) and toxicity of the molecule.

Chemical Equation:

Pathway Visualization

The following diagram illustrates the parallel 6

-hydroxylation pathways mediated by CYP2C70, distinguishing the synthesis of MDCA from the generation of Muricholic Acids (MCAs).



[Click to download full resolution via product page](#)

Figure 1: CYP2C70-mediated bile acid metabolism.[2][3][4][5][6][7] The enzyme catalyzes the 6

-hydroxylation of both CDCA and LCA, producing

-MCA and MDCA, respectively.

Experimental Protocol: In Vitro Synthesis

This protocol describes the synthesis of MDCA using recombinant CYP2C70 microsomes. This system is preferred over liver homogenates to avoid contamination by other metabolizing enzymes (e.g., sulfotransferases).

Reagents & Materials

Component	Specification	Purpose
Enzyme Source	Recombinant Mouse CYP2C70	Catalysis (Baculovirus/Insect cell system preferred)
Substrate	Lithocholic Acid (LCA)	Precursor (>98% purity required)
Cofactor	NADPH Regenerating System	Provides electrons (NADPH, G6P, G6PDH)
Buffer	100 mM Potassium Phosphate (pH 7.4)	Physiological pH maintenance
Quenching Agent	Ice-cold Acetonitrile (ACN)	Protein precipitation & reaction stop
Internal Standard	d4-LCA or d5-Taurocholate	Normalization for MS analysis

Step-by-Step Workflow

Step 1: Pre-Incubation Mixture Preparation

- Thaw CYP2C70 microsomes on ice.
- Prepare a reaction mixture in potassium phosphate buffer (pH 7.4) containing:
 - CYP2C70 protein: 50 pmol/mL (or 0.5 mg/mL total protein).
 - : 3 mM.
 - LCA Substrate: 10–50 M (Dissolved in MeOH; final organic solvent <1%).
- Pre-incubate at 37°C for 5 minutes to equilibrate temperature.

Step 2: Reaction Initiation

- Initiate the reaction by adding 1 mM NADPH (final concentration).

- Incubate at 37°C with shaking (400 rpm).
- Time Course: The reaction is typically linear for 20–30 minutes. Recommended harvest point: 20 minutes.

Step 3: Termination & Extraction

- Stop reaction by adding an equal volume (e.g., 200 L) of ice-cold Acetonitrile containing the Internal Standard.
- Vortex vigorously for 30 seconds.
- Centrifuge at 15,000 g for 15 minutes at 4°C to pellet precipitated proteins.
- Collect the supernatant for LC-MS/MS analysis.

Analytical Validation (LC-MS/MS)

Distinguishing MDCA (3

,6

) from other dihydroxy bile acid isomers (e.g., Deoxycholic acid [3

,12

], Chenodeoxycholic acid [3

,7

], Ursodeoxycholic acid [3

,7

]) requires precise chromatographic separation.

Mass Spectrometry Parameters

- Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

- Scan Type: Multiple Reaction Monitoring (MRM).

Compound	Precursor Ion ()	Product Ion ()	Collision Energy (eV)	Retention Order (Approx)
MDCA	391.3	391.3 (Pseudo-MRM) or 373.3	30–40	Early (Hydrophilic)
LCA (Substrate)	375.3	375.3	30–40	Late (Hydrophobic)
CDCA (Isomer)	391.3	391.3	30–40	Middle

Note: MDCA is significantly more hydrophilic than LCA and CDCA due to the 6

-OH group, resulting in an earlier retention time on C18 columns.

Chromatographic Conditions

- Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 1.7 m).
- Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate).
- Mobile Phase B: Acetonitrile (or Methanol).
- Gradient: Linear gradient from 30% B to 90% B over 10 minutes.

Translational Implications: Mouse vs. Human[2][3][4][7][8][9]

Understanding CYP2C70 activity is crucial for interpreting preclinical toxicity data.

The Species Gap

- Mice: Express CYP2C70.[1][2][3][4][5][6][7][8][9] They efficiently convert hydrophobic LCA and CDCA into hydrophilic MDCA and MCAs. This makes mice highly resistant to bile acid-

induced hepatotoxicity.

- Humans: Lack CYP2C70. Humans cannot perform 6

-hydroxylation of bile acids efficiently.[10] Consequently, the human bile acid pool is more hydrophobic (rich in CDCA, DCA, LCA) and more prone to causing cholestatic injury if accumulation occurs.

The "Humanized" Mouse Model (CYP2C70 KO)

Researchers use CYP2C70 Knockout (KO) mice to mimic human bile acid metabolism.[7][8]

- Phenotype: These mice lack MDCA and MCAs.[4][9] They exhibit a hydrophobic bile acid pool dominated by CDCA and LCA.[8]
- Utility: They are superior models for testing drug-induced liver injury (DILI) because they do not possess the "protective" 6

-hydroxylation pathway that often masks toxicity in wild-type mice.

References

- Takahashi, S., et al. (2016). "Cyp2c70 is responsible for the species difference in bile acid metabolism between mice and humans." *Journal of Lipid Research*, 57(12), 2130-2137.
- Honda, A., et al. (2020). "Regulation of bile acid metabolism in mouse models with hydrophobic bile acid composition." *Journal of Lipid Research*, 61(1), 54-69.
- Avanti Research. "Murideoxycholic Acid Product Information." Avanti Polar Lipids.
- PubChem. "Murideoxycholic acid (Compound)." National Library of Medicine.
- De Aguiar Vallim, T. Q., et al. (2013). "Pleiotropic Roles of Bile Acids in Metabolism." *Cell Metabolism*, 17(5), 657-669.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. avantiresearch.com \[avantiresearch.com\]](#)
- [2. Ileal bile acid transporter inhibition in Cyp2c70 KO mice ameliorates cholestatic liver injury - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. Cyp2c70 cytochrome P450, family 2, subfamily c, polypeptide 70 \[Mus musculus \(house mouse\)\] - Gene - NCBI \[ncbi.nlm.nih.gov\]](#)
- [4. Cholangiopathy and Biliary Fibrosis in Cyp2c70-Deficient Mice Are Fully Reversed by Ursodeoxycholic Acid - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. Ileal bile acid transporter inhibition in Cyp2c70 KO mice ameliorates cholestatic liver injury - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. A human-like bile acid pool induced by deletion of hepatic Cyp2c70 modulates effects of FXR activation in mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. mdpi.com \[mdpi.com\]](#)
- [9. Cholangiopathy and Biliary Fibrosis in Cyp2c70-Deficient Mice Are Fully Reversed by Ursodeoxycholic Acid - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Cyp2c70 is responsible for the species difference in bile acid metabolism between mice and humans - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Technical Guide: Murideoxycholate (MDCA) Synthesis by CYP2C70]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1259440/docs#technical-guide-murideoxycholate-mdca-synthesis-by-cyp2c70\]](https://www.benchchem.com/product/b1259440/docs#technical-guide-murideoxycholate-mdca-synthesis-by-cyp2c70)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)